azanium;pentacalcium;undecanitrate

• CAS No.: 107630-41-1
• Molecular Formula: Ca5H4N12O33
• Molecular Weight: 900.5 g/mol
• IUPAC Name: azanium;pentacalcium;undecanitrate
• InChI: InChI=1S/5Ca.11NO3.H3N/c;;;;;11*2-1(3)4;/h;;;;;;;;;;;;;;;;1H3/q5*+2;11*-1;/p+1
• InChI Key: YITFBJNURHURMV-UHFFFAOYSA-O
• SMILES: [NH4+].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2]
• Synonyms: Nitric acid, ammonium calcium salt (11:1:5)

Description

Bromfenac sodium hydrate is a nonsteroidal anti-inflammatory drug (NSAID) primarily used for its potent anti-inflammatory and analgesic properties. It is commonly used in ophthalmology to treat postoperative inflammation and pain following cataract surgery . The compound is known for its ability to inhibit cyclooxygenase enzymes, which play a crucial role in the inflammatory process .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of bromfenac sodium hydrate involves several steps:

Formation of 3-bromoindole: Indole is reacted with bromine in the presence of a solvent like dimethyl sulfoxide (DMSO) to form 3-bromoindole.

Conversion to 2-indolone: 3-bromoindole is then treated with 2-methyl cellosolve and an acid to yield 2-indolone.

Formation of 7-(4-bromobenzoyl)-1,3-dihydro-indol-2-one: This step involves the reaction of 2-indolone with bromobenzylcyanide in the presence of boron chloride and aluminum chloride.

Hydrolysis to bromfenac: The intermediate is hydrolyzed using aqueous alkali, followed by neutralization with an acid to obtain bromfenac.

Formation of bromfenac sodium: Bromfenac is then reacted with sodium hydroxide in ethanol to form bromfenac sodium, which is crystallized to obtain bromfenac sodium hydrate.

Industrial Production Methods: Industrial production of bromfenac sodium hydrate typically involves the same synthetic routes but on a larger scale. The process is optimized for higher yield and purity, with careful control of reaction conditions and purification steps to ensure the final product meets pharmaceutical standards .

Types of Reactions:

Oxidation: Bromfenac sodium hydrate can undergo oxidation reactions, particularly at the amino and phenylacetic acid moieties.

Reduction: Reduction reactions are less common but can occur under specific conditions.

Substitution: The compound can undergo substitution reactions, especially at the bromine atom on the benzoyl group.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents like sodium borohydride can be used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products:

Oxidation: Products include various oxidized derivatives of bromfenac.

Reduction: Reduced forms of bromfenac.

Substitution: Substituted derivatives where the bromine atom is replaced by other functional groups.

Scientific Research Applications

Bromfenac sodium hydrate has a wide range of applications in scientific research:

Chemistry: Used as a model compound to study the inhibition of cyclooxygenase enzymes and the synthesis of related NSAIDs.

Biology: Investigated for its effects on cellular inflammation and pain pathways.

Medicine: Widely used in ophthalmology for the treatment of postoperative inflammation and pain.

Industry: Utilized in the formulation of eye drops and other pharmaceutical preparations.

Mechanism of Action

Bromfenac sodium hydrate exerts its effects by inhibiting the cyclooxygenase enzymes (COX-1 and COX-2), which are involved in the synthesis of prostaglandins. Prostaglandins are mediators of inflammation, pain, and fever. By blocking these enzymes, bromfenac reduces the production of prostaglandins, thereby alleviating inflammation and pain . The compound specifically targets the active sites of COX-1 and COX-2, preventing the conversion of arachidonic acid to prostaglandin H2, a precursor of various prostaglandins .

Comparison with Similar Compounds

Diclofenac: Another NSAID with similar anti-inflammatory and analgesic properties but different chemical structure and pharmacokinetics.

Ketorolac: Known for its potent analgesic effects, often used in postoperative pain management.

Indomethacin: A strong anti-inflammatory agent used for various inflammatory conditions.

Uniqueness of Bromfenac Sodium Hydrate:

Potency: Bromfenac sodium hydrate is highly potent in inhibiting COX enzymes, with lower IC50 values compared to some other NSAIDs.

Ophthalmic Use: Specifically formulated for ophthalmic use, making it highly effective in treating eye inflammation and pain.

Safety Profile: Generally well-tolerated with a favorable safety profile in ophthalmic applications.